Cas no 51417-52-8 (2,4-Dichlorobenzoic anhydride)

2,4-Dichlorobenzoic anhydride structure
2,4-Dichlorobenzoic anhydride structure
Product Name:2,4-Dichlorobenzoic anhydride
CAS No:51417-52-8
MF:C14H6Cl4O3
MW:364.007640361786
CID:1571418
PubChem ID:14822859
Update Time:2025-04-21

2,4-Dichlorobenzoic anhydride Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dichlorobenzoic anhydride
    • LogP
    • 51417-52-8
    • AKOS025396797
    • Benzoic acid, 2,4-dichloro-, anhydride
    • SCHEMBL1501319
    • DTXSID401282263
    • MEIRCVABHWFXDR-UHFFFAOYSA-N
    • (2,4-Dichlorobenzoyl) 2,4-dichlorobenzoate
    • Inchi: 1S/C14H6Cl4O3/c15-7-1-3-9(11(17)5-7)13(19)21-14(20)10-4-2-8(16)6-12(10)18/h1-6H
    • InChI Key: MEIRCVABHWFXDR-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C(=O)OC(C1C=CC(=CC=1Cl)Cl)=O)Cl

Computed Properties

  • Exact Mass: 361.90728
  • Monoisotopic Mass: 361.907105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

2,4-Dichlorobenzoic anhydride Related Literature

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited